Methyl 2-[2-(cyclopropanecarbonylimino)-5,7-dimethyl-1,3-benzothiazol-3-yl]acetate

• IUPAC Name: methyl 2-[2-(cyclopropanecarbonylimino)-5,7-dimethyl-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C16H18N2O3S/c1-9-6-10(2)14-12(7-9)18(8-13(19)21-3)16(22-14)17-15(20)11-4-5-11/h6-7,11H,4-5,8H2,1-3H3
• InChI Key: BGKOVADYQFMBCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N(C(=NC(=O)C3CC3)S2)CC(=O)OC)C
• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol

Description

“Methyl 2-[2-(cyclopropanecarbonylimino)-5,7-dimethyl-1,3-benzothiazol-3-yl]acetate” is a complex organic compound. It contains a benzothiazole ring which is a heterocyclic compound (a compound that contains atoms of at least two different elements in its rings), in this case, sulfur and nitrogen. It also has a cyclopropane ring, which is a type of cycloalkane.

Molecular Structure Analysis

The molecular structure analysis would involve understanding the 3D conformation and stereochemistry of the molecule. Cycloalkanes, like the cyclopropane in this molecule, can exist in “puckered” conformations. The benzothiazole ring system is likely to be planar due to the conjugated system of pi electrons.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. The ester could undergo hydrolysis, transesterification, or reduction. The imine could be hydrolyzed to the corresponding amine and carbonyl compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. Factors influencing these properties could include its polarity, solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Heterocyclic Synthesis

• Synthesis of Fused Pyrimidinones and Related Compounds : Methyl (Z)-2-[(benzyloxycarbonyl)amino]-3-dimethylaminopropenoate, a related compound, is utilized in synthesizing various heterocyclic systems. These include fused pyrimidinones, pyrimido[1,2-b]pyridazin-4-ones, and thiazolo[3,2-a]pyrimidin-5-ones. The benzyloxycarbonyl group can be selectively removed in these syntheses to yield amino-substituted heterocycles (Toplak, Svete, Grdadolnik, & Stanovnik, 1999).

• Synthesis of Benzimidazoles and Their Cytotoxicity : Another study focused on synthesizing dimethyl-substituted benzimidazoles with cyclopropane fused onto various ring structures. It was found that dimethyl group substituents significantly reduce the cytotoxicity of benzimidazolequinones towards human skin fibroblast cells (Hehir, O'Donovan, Carty, & Aldabbagh, 2008).

• Crystal Structure Analysis : Research on the crystal structure of cyclopropyl-substituted benzimidazole derivatives aids in understanding their conformation and potential applications in medicinal chemistry. These studies often involve detailed structural analysis using techniques like X-ray crystallography (Ozbey, Kuş, & Göker, 2001).

Catalysis and Green Chemistry

• Ionic Liquid-Catalyzed Synthesis : Using ionic liquids as catalysts, research has been conducted on synthesizing benzothiazoles, a class of compounds closely related to your compound of interest. This approach is considered green due to its mild conditions and the use of CO2 as a C1 building block (Gao et al., 2015).

• Aldose Reductase Inhibitors : A series of iminothiazolidin-4-one acetate derivatives, which are structurally related to your compound, have been synthesized and evaluated as aldose reductase inhibitors. These compounds show promise as potential drugs for treating diabetic complications (Ali et al., 2012).

• Microwave-Mediated Synthesis of Heterocycles : Utilizing microwave techniques, novel heterocycles linked to benzothiazole and benzimidazole ring systems have been synthesized. This method is noted for its efficiency and versatility in functionalizing these compounds (Darweesh, Mekky, Salman, & Farag, 2016).

• Synthesis of Spiro Pyrrolobenzothiazole Derivatives : The synthesis of spiro pyrrolobenzothiazole derivatives was achieved through a three-component reaction. This method is noted for its simplicity and ability to functionalize benzothiazole derivatives (Nassiri, Milani, & Hassankhani, 2015).

Mechanism of Action

Target of action

Compounds similar to the one often target specific enzymes or receptors in the body. For example, some indole derivatives are known to bind with high affinity to multiple receptors .

Mode of action

The compound could interact with its targets by binding to them, which could result in the inhibition or activation of the target’s function. This could lead to changes in cellular processes .

Biochemical pathways

The compound could affect various biochemical pathways depending on its target. For instance, if the target is an enzyme involved in a specific metabolic pathway, the compound’s interaction with this enzyme could affect the entire pathway .

Safety and Hazards

The safety and hazards of this compound would depend on its reactivity and toxicity. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future directions for this compound could involve further studies to understand its properties, potential uses, and safety implications. It could be explored as a potential pharmaceutical compound, a reagent in chemical synthesis, or a material in various industries.